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Compound of Interest

Compound Name: H-Gly-Trp-OH

Cat. No.: B1294499

This guide provides essential safety and logistical information for the proper disposal of H-Gly-
Trp-OH (Glycyl-L-tryptophan), a dipeptide used in various research and development
applications. Adherence to these procedures is crucial for ensuring personnel safety and
environmental protection. All personnel should consult their institution's Environmental Health
and Safety (EHS) department to ensure full compliance with local, state, and federal
regulations.

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to handle H-Gly-Trp-OH with the
appropriate Personal Protective Equipment (PPE) to minimize exposure risks. Although specific
toxicity data is not widely available, treating it with caution as a standard laboratory chemical is
a prudent measure.

Required Personal Protective Equipment (PPE):
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PPE Category Item Specifications and Use
) Required to protect against
Eye and Face Protection Safety Goggles ] ]
potential splashes of solutions.
Nitrile gloves are the minimum
Hand Protection Chemical-Resistant Gloves requirement for handling the
solid and solutions.
A standard lab coat is
Body Protection Laboratory Coat necessary to protect skin and
clothing.
Recommended when handling
Respiratory Protection Dust Mask/Respirator the lyophilized powder to

prevent inhalation.

Step-by-Step Disposal Protocol

The recommended disposal route for H-Gly-Trp-OH is through your institution's hazardous or
chemical waste management program. Drain disposal is not recommended without explicit
prior approval from your EHS department.

o Waste Segregation:

o Solid Waste: All materials contaminated with H-Gly-Trp-OH, including unused peptide
powder, contaminated vials, weighing papers, pipette tips, and gloves, must be collected
in a designated chemical waste container.

o Liquid Waste: All agueous solutions containing the peptide should be collected in a
separate, sealed, and clearly labeled chemical waste container.

» Waste Container Management:
o Use only appropriate, leak-proof containers for waste collection.

o Keep containers closed except when adding waste.
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o Clearly label all waste containers with "Chemical Waste," the chemical name (H-Gly-Trp-
OH), and the approximate concentration and quantity.

o Storage:
o Store sealed waste containers in a designated Satellite Accumulation Area (SAA).

o Ensure the SAA is secure and that incompatible chemicals are not stored in close
proximity.

» Final Disposal:

o Once a waste container is full or reaches its designated accumulation time limit, contact
your institution's EHS office to arrange for pickup and disposal by a licensed waste
disposal company.

Chemical and Physical Properties

H-Gly-Trp-OH, or Glycyl-L-tryptophan, is a dipeptide composed of glycine and L-tryptophan.[1]
It is typically a white to off-white powder and is soluble in water.[1]

Property Value

Molecular Formula C13H15N303[1][2]

Molecular Weight 261.28 g/mol [1][2]

Appearance White to light yellow powder or crystal[1][3]
Solubility Soluble in water[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of H-Gly-Trp-OH.
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Initial Handling & Assessment
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Caption: Workflow for the proper disposal of H-Gly-Trp-OH.
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Environmental Fate and Decomposition

There is limited publicly available data on the specific environmental fate and decomposition
products of H-Gly-Trp-OH. Peptides are generally biodegradable; however, without specific
studies, it is prudent to prevent their release into the environment. The tryptophan residue in
the peptide can undergo photo-degradation, but the resulting byproducts in a waste scenario
are not well-characterized. Therefore, treating it as chemical waste is the most responsible
approach. By adhering to these procedures, laboratory personnel can ensure the safe and
environmentally responsible disposal of H-Gly-Trp-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 2390-74-1: Glycyl-L-tryptophan | CymitQuimica [cymitquimica.com]

2. scbt.com [scbt.com]

3. GLYCYL-L-TRYPTOPHAN | 2390-74-1 [chemicalbook.com]

 To cite this document: BenchChem. [Proper Disposal of H-Gly-Trp-OH: A Procedural Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294499#h-gly-trp-oh-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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